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4,6-Dimethyl-2-

mercaptopyrimidine

CAS No.: 131321-42-1

Cat. No.: B152782

Get Quote

Executive Summary
4,6-Dimethyl-2-mercaptopyrimidine (CAS: 22325-27-5) exhibits a complex solubility profile

governed by thione-thiol tautomerism. While often represented as a thiol (-SH), experimental

data confirms that the thione (C=S) tautomer predominates in the solid state and polar solvents

(water, DMSO, methanol).

Water Solubility: Low in neutral pH; highly soluble in alkaline (pH > 9) and acidic (pH < 1)

aqueous media due to salt formation.

Organic Solubility: High in polar aprotic solvents (DMSO, DMF); moderate-to-high in hot

polar protic solvents (Ethanol); low in non-polar solvents (Hexane, Ether).

Critical Handling Note: For biological assays, DMSO is the preferred vehicle. For purification,

Acid-Base precipitation or Ethanol recrystallization yields the highest purity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b152782#bc-rfq
https://www.benchchem.com/product/b152782/docs?utm_src=pdf-body#technical-guide-solubility-profile-physicochemical-properties-of-4-6-dimethyl-2-mercaptopyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152782?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Basis of Solubility
To master the solubility of DMP, one must understand its dynamic structure. It is not a static

molecule but exists in a solvent-dependent equilibrium.

Thione-Thiol Tautomerism
The compound exists in equilibrium between the 2-mercapto (thiol) and 2-thione forms.

Thione Form (Polar Dominant): In polar solvents (dielectric constant

) like Water, DMSO, and Methanol, the equilibrium shifts strongly toward the thione. The
dipolar character of the C=S bond and the N-H group allows for strong solvation and self-
association via hydrogen bonding.

Thiol Form (Non-polar Dominant): In the gas phase or non-polar solvents (Cyclohexane,

), the thiol form is favored to minimize charge separation.

Dissociation Constants (pKa)
pKa (Thiol group): ~7.5 – 8.5 (Predicted/Experimental range for pyrimidine thiols).

Implication: At physiological pH (7.4), the compound exists as a mixture of neutral and

ionized species. To achieve full aqueous solubility (>10 mg/mL), the pH must be adjusted to

>9.0 (forming the thiolate anion) or <1.0 (protonating the ring nitrogen).

Visualizing the Equilibrium
The following diagram illustrates the structural shifts dictated by solvent polarity.

Non-Polar Solvents / Gas Phase
Polar Solvents (DMSO, H2O, MeOH)

Thiol Form
(Aromatic, Less Polar)

-SH group active
Thione Form

(Non-Aromatic Ring, Polar)
N-H / C=S active

 Solvent Polarity Increase

 Solvent Polarity Decrease
Figure 1: Solvent-dependent tautomeric equilibrium shifting between Thiol and Thione forms.
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Solubility Data Profile
The following table summarizes qualitative and semi-quantitative solubility data derived from

synthesis workups and spectroscopic studies.
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Solvent Class Solvent
Solubility
Rating

Temperature
Effect

Notes

Aqueous Water (pH 7) Low (< 1 g/L)
Increases slightly

with heat

"Sparingly

soluble" in

neutral form.

Water (pH > 9,

NaOH)
High (> 50 g/L) N/A

Forms soluble

sodium thiolate

salt.

Water (pH < 1,

HCl)
High N/A

Forms soluble

hydrochloride

salt.

Polar Aprotic DMSO
High (> 50

mg/mL)
-

Standard solvent

for biological

stock solutions.

DMF High -

Used in

synthesis; good

for nucleophilic

substitutions.

Polar Protic Ethanol Moderate High in hot EtOH

Preferred solvent

for

recrystallization.

Methanol Moderate
High in hot

MeOH

Good for

transfers; less

effective for

crystallization

than EtOH.

Non-Polar Diethyl Ether Very Low -

Used to

wash/precipitate

the product.

Hexane / Pet.

Ether
Insoluble -

Anti-solvent used

to crash out

crystals.
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Chlorinated
Chloroform /

DCM
Moderate -

Soluble enough

for extraction, but

less than DMSO.

Experimental Protocols
Protocol A: Purification via Acid-Base Precipitation
Best for: Bulk purification of crude material. This method leverages the pKa of the thiol group to

separate DMP from non-acidic impurities.

Dissolution: Suspend crude DMP in water (approx. 10 mL/g).

Basification: Slowly add 10% NaOH solution with stirring until the solid completely dissolves

and the solution is clear (pH ~10-11).

Mechanism:[1][2] Formation of sodium 4,6-dimethylpyrimidine-2-thiolate.

Filtration: Filter the solution through a sintered glass funnel to remove insoluble mechanical

impurities.

Precipitation: Cool the filtrate to 0–5 °C in an ice bath. Slowly add concentrated HCl

dropwise while stirring.

Endpoint: Continue addition until pH reaches ~6–7. The neutral thione form will precipitate as

a pale yellow solid.

Collection: Filter the precipitate, wash with cold water (to remove NaCl), and dry under

vacuum.

Protocol B: Recrystallization from Ethanol
Best for: Obtaining high-purity crystals for analysis.

Saturation: Suspend the solid in absolute ethanol (approx. 20 mL/g).

Heating: Heat to reflux (approx. 78 °C) until the solid dissolves. If insoluble particles remain,

filter hot.
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Crystallization: Allow the solution to cool slowly to room temperature, then chill in an ice bath.

Yield: Pale yellow needles.

Workflow Visualization

Method A: Acid-Base Purification Method B: Recrystallization

Crude 4,6-Dimethyl-2-mercaptopyrimidine

Suspend in Water
Add 10% NaOH (pH > 10)

Bulk Purity

Dissolve in boiling Ethanol

High Purity / X-Ray

Filter Insoluble Impurities

Acidify filtrate with HCl
to pH ~7

Precipitate Neutral Thione

Pure Yellow Crystals

Cool slowly to 4°C

Figure 2: Purification workflows based on solubility properties.
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Applications & Solvent Selection[1][3]
Chemical Synthesis

Nucleophilic Substitution: Use DMF or Acetonitrile. The thione/thiolate is a good nucleophile.

In the presence of a base (e.g., K2CO3), the sulfur is deprotonated, enhancing reactivity

toward alkyl halides.

Metal Coordination: Use Methanol or Ethanol. DMP coordinates readily with transition metals

(Ru, Os, Zn) through the sulfur and nitrogen atoms.

Biological Assays
Stock Preparation: Dissolve in 100% DMSO to create a 10–100 mM stock.

Dilution: Dilute into aqueous media. Ensure the final DMSO concentration is <1% to avoid

cytotoxicity. Note that rapid dilution into cold aqueous buffer may cause microprecipitation if

the concentration exceeds the solubility limit (~100 µM range in neutral buffer).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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